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Compound of Interest

Compound Name: ErSO-TFPy

Cat. No.: B15618925

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for measuring tumor
regression induced by ErSO-TFPy in murine models. ErSO-TFPy is a novel small molecule
that has demonstrated remarkable efficacy in inducing complete or near-complete tumor
regression in preclinical models of estrogen receptor-alpha positive (ERa+) breast cancer with
just a single dose[1][2][3]. These protocols are designed to guide researchers in accurately
quantifying the anti-tumor effects of this compound.

Introduction to ErSO-TFPy and its Mechanism of
Action

ErSO-TFPy is a derivative of ErSO, developed to have higher potency and greater selectivity
for ERa+ cancer cells[4]. Its mechanism of action is distinct from traditional endocrine
therapies, which are often cytostatic[5][6]. ErSO-TFPy induces rapid and selective necrosis of
ERa-positive breast cancer cells by hyperactivating the anticipatory Unfolded Protein
Response (a-UPR)[5][6][7][8]. This activation is dependent on the presence of Estrogen
Receptor Alpha (ER)[7]. The process is believed to involve the protein TRPM4, which is
involved in cation transport[9]. This unique necrotic mechanism of action is thought to be
responsible for the profound and long-lasting tumor regression observed even after the
compound is cleared from circulation[5][9].
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Signaling Pathway of ErSO-TFPy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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